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Compound of Interest

Compound Name: OMS14

Cat. No.: B12377445

A comprehensive search for a scientific compound, material, or drug designated as "OMS14"
has yielded no specific results. Therefore, a detailed protocol for its synthesis and purification
cannot be provided at this time.

Initial and broadened searches across chemical, materials science, and pharmaceutical
databases and search engines did not identify any substance with the designation "OMS14."
The search results were either for unrelated products, such as commercial oven mitts, or for a
class of materials known as Octahedral Molecular Sieves (OMS), with "OMS-2" being a specific
example of a manganese oxide octahedral molecular sieve[1]. However, no specific variant or
compound designated as "OMS14" could be found in the scientific literature.

The creation of a detailed and accurate application note and protocol requires precise
identification of the substance in question. Without this, any provided information on synthesis
and purification would be speculative and not suitable for a research, scientific, or drug
development audience.

To proceed with this request, please provide additional information to clarify the identity of
"OMS14," such as:

o Full name or chemical class: What is the complete chemical name or the class of
compounds to which OMS14 belongs?

o Field of research: In what specific area of science or industry is OMS14 being studied (e.g.,
catalysis, pharmacology, nanotechnology)?
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» Alternative names or identifiers: Are there any other names, codes, or identifiers used for this
substance?

e Relevant publications: Are there any published papers, patents, or technical documents that
mention OMS14?

Upon receiving more specific information, a detailed and accurate protocol for the synthesis
and purification of the intended substance can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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